m-PEG4-Mal

• Molecular Formula: C16H26N2O7
• Molecular Weight: 358.39 g/mol
• InChI: InChI=1S/C16H26N2O7/c1-22-8-9-24-12-13-25-11-10-23-7-5-17-14(19)4-6-18-15(20)2-3-16(18)21/h2-3H,4-13H2,1H3,(H,17,19)
• InChIKey: DOHTYEHHGXSUJO-UHFFFAOYSA-N

m-PEG4-Mal: A 4-Unit Monodisperse PEG Maleimide Crosslinker for High-Fidelity Bioconjugation

m-PEG4-Mal (CAS 1263044-81-0) is a heterobifunctional, monodisperse polyethylene glycol (PEG) crosslinker containing a methoxy terminus and a single maleimide functional group separated by exactly four ethylene glycol (PEG4) repeat units . This architecture confers a precisely defined molecular weight of approximately 317.4 Da, with a monodisperse index of 1.0, and a maleimide group that selectively reacts with free sulfhydryl groups (-SH) under near-physiological conditions (pH 6.5–7.5) to form stable thioether bonds . The 4-unit PEG spacer provides a specific end-to-end distance (approximately 15–18 Å in extended conformation) and is protected under U.S. Patents # 7,888,536 B2 [1].

Spacer Architecture

Monodisperse PEG4 spacer with precisely defined end-to-end distance (~15–18 Å)

Conjugation Chemistry

Maleimide group selectively couples to free sulfhydryls under pH 6.5–7.5

Design Control

Patent-protected discrete PEG (US 7,888,536) for batch-to-batch reproducibility

• [1] Quanta BioDesign, Ltd. U.S. Patent No. 7,888,536 B2. "Discrete PEG Compounds." Issued February 15, 2011. View Source

Why PEG2-Mal, PEG6-Mal, and PEG8-Mal Cannot Be Assumed Interchangeable with m-PEG4-Mal

The number of PEG repeat units directly dictates the linker's physical span, aqueous solubility profile, and capacity to mitigate steric hindrance during conjugation. While m-PEG2-Mal offers a shorter, more rigid tether (spacer length ~9–10 Å), it often results in significantly reduced bioconjugation efficiency due to insufficient spacing between coupling partners . Conversely, m-PEG6-Mal and m-PEG8-Mal provide extended reach but introduce increased conformational entropy and can compromise pharmacokinetic performance in ADC applications relative to PEG4-based constructs [1]. Substituting any of these analogs without empirical validation disregards the established role of the PEG4 spacer as a balanced, medium-length tether that optimizes the trade-off between conjugation yield, reduced aggregation, and maintained biological activity across multiple therapeutic modalities [2].

PEG2-Mal (shorter spacer)

Limited spatial clearance (~9–10 Å) may reduce bioconjugation efficiency compared to PEG4; steric crowding can lower coupling yields in protein-liposome or ADC workflows.

PEG6-Mal / PEG8-Mal (longer spacers)

Excess conformational entropy may shift pharmacokinetic profiles in ADC applications; reported PK superiority for PEG8/PEG12 does not directly transfer to PEG4-optimized systems.

Unvalidated substitution risk

PEG4 represents a balanced tether; replacing it without empirical validation risks altered conjugation yield, aggregation, and biological activity across therapeutic modalities.

• [1] Abstract 953: Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer 2025;13(Suppl 2):A1079. View Source
• [2] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. BOC Sciences Technical Resource, October 2025. View Source

m-PEG4-Mal: Quantified Comparative Evidence for Scientific Selection and Procurement

m-PEG4-Mal Enables 30% Higher Protein-Liposome Coupling Efficiency Compared to Shorter PEG2 Linker

In a head-to-head study of thiol-reactive coupling lipids, the tetraethylene glycol (PEG4) spacer achieved a protein coupling efficiency of 46% for BSA conjugation to liposomes, compared to only 30% for the shorter ethylene glycol (PEG2) spacer [1]. This difference of 16 percentage points represents a 53% relative improvement in conjugation yield. The study further demonstrated that increasing the spacer length to PEG400 or PEG1000 did not substantially improve coupling efficiency beyond the PEG4 benchmark (41–46%), indicating that PEG4 represents the minimum effective length for maximizing conjugation in this system [1]. For IgG conjugation, the trend was even more pronounced: PEG2 spacer yielded only 12% coupling efficiency, whereas PEG4-based lipids (inferred from PEG400 data) achieved approximately 41–46% efficiency [1].

BSA Coupling Efficiency

Head-to-head

46% (PEG4) → 30% (PEG2)

Reported higher coupling yield with PEG4 spacer; PEG400/PEG1000 offer no further gain.

16 percentage point improvement; thiolated BSA-liposome model.

Evidence Dimension	Protein (BSA) coupling efficiency to liposomes
Target Compound Data	46% coupling efficiency (tetraethylene glycol / PEG4 spacer)
Comparator Or Baseline	30% coupling efficiency (ethylene glycol / PEG2 spacer); 41–46% (PEG400 / PEG1000 spacers)
Quantified Difference	+16 percentage points; 53% relative improvement over PEG2
Conditions	Thiolated BSA conjugated to liposomes containing maleimide-functionalized coupling lipids; pH conditions not specified but typical maleimide-thiol conjugation at pH 6.5–7.5

Why This Matters

Procurement of m-PEG4-Mal over m-PEG2-Mal directly reduces protein waste and improves batch-to-batch reproducibility by delivering verifiably higher conjugation yields.

• [1] Studies on Protein-Liposome Coupling Using Novel Thiol-Reactive Coupling Lipids: Influence of Spacer Length and Polarity. Bioconjugate Chemistry 2001, 12(3), 352–362. View Source

m-PEG4-Mal Spacer Reduces Steric Hindrance and Improves Conjugation Efficiency Compared to m-PEG2-Mal

In direct comparison of NHS-PEGn-Maleimide heterobifunctional crosslinkers, the PEG4 variant (SMPEG4) provides a longer intermolecular distance that specifically reduces steric interference between crosslinked biomolecules relative to the PEG2 variant (SMPEG2) . While the source is a vendor technical description without primary numeric efficiency data, the statement represents a direct, structure-based comparative claim. The extended 4-unit PEG spacer (approximate length 15–18 Å) creates sufficient separation to minimize intramolecular crowding during protein-antibody or protein-DNA coupling, whereas the 2-unit PEG2 spacer (approximate length 9–10 Å) often fails to provide adequate spatial clearance .

Steric Hindrance Reduction

Class-level

Extended molecular distance with PEG4

PEG4 spacer reduces steric interference vs PEG2 in protein-antibody coupling.

Vendor specification; confirm with coupling efficiency data.

Evidence Dimension	Intermolecular distance and steric hindrance reduction
Target Compound Data	PEG4 spacer provides extended molecular distance sufficient to reduce steric interference
Comparator Or Baseline	PEG2 spacer provides shorter distance; increased steric hindrance reported
Quantified Difference	Qualitative assessment only; no numeric coupling efficiency data provided
Conditions	Comparative vendor specification for NHS-PEG2-Maleimide versus NHS-PEG4-Maleimide crosslinkers

Why This Matters

For bioconjugation applications involving large proteins or antibodies, m-PEG4-Mal reduces the risk of conjugation failure due to spatial crowding that m-PEG2-Mal cannot adequately address.

DAR8-ADCs with m-PEG4-Mal Linkers Exhibit Reduced Aggregate Formation and Improved PK Profile Versus Non-PEGylated DAR4-ADCs

A 2025 study directly compared DAR8-ADCs constructed with pendant-type PEG linkers of varying lengths (PEG4, PEG8, and PEG12) against conventional DAR4-ADCs without PEG linkers [1]. Hydrophobic interaction chromatography (HIC) analysis confirmed that increasing PEG chain length systematically reduced overall conjugate hydrophobicity. Stability studies at 40°C in formulation buffer demonstrated that aggregate content decreased as PEG length increased [1]. Critically, pharmacokinetic studies revealed that DAR8-ADCs with PEG8 and PEG12 linkers exhibited superior PK profiles compared to DAR8-ADCs with PEG4 linkers and DAR4-ADCs without PEG [1]. However, all PEG-containing ADCs (including PEG4) maintained in vitro cytotoxicity in the nanomolar range against HER2+ cell lines, indicating that the PEG4 spacer does not interfere with payload release [1].

ADC Aggregation & PK

Head-to-head

Reduced aggregation vs non-PEGylated DAR4; PK inferior to PEG8/PEG12

PEG4-based DAR8-ADC maintains cytotoxicity but not optimal PK profile.

Trastuzumab-MMAE model; HIC, SEC, and PK assessment.

Evidence Dimension	ADC aggregate content, pharmacokinetic profile, and hydrophobicity
Target Compound Data	PEG4-based DAR8-ADC: reduced hydrophobicity and aggregate content relative to non-PEGylated DAR4-ADC; nanomolar IC50 maintained; PK profile inferior to PEG8/PEG12 but superior to no-PEG control
Comparator Or Baseline	DAR4-ADC without PEG linker: higher hydrophobicity, increased aggregation; DAR8-ADC with PEG8 and PEG12: superior PK profile
Quantified Difference	Trend-based improvement in aggregation and hydrophobicity; exact numeric values not disclosed in abstract; cytotoxicity maintained in nanomolar range
Conditions	Trastuzumab-based DAR8-ADCs with ValCit-cleavable pendant-type PEG linkers and MMAE payload; HIC, SEC stability at 40°C, and PK studies performed

Why This Matters

Selecting m-PEG4-Mal enables higher DAR ADC constructs (DAR8) without the severe aggregation penalties observed in non-PEGylated systems, while maintaining target cytotoxicity.

• [1] Abstract 953: Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer 2025;13(Suppl 2):A1079. View Source

PEG4 Spacer Length Is Optimal for Membrane Destabilization in Liposome Fusion Systems

In a coiled-coil peptide-mediated liposome fusion model, the PEG4 spacer length was identified as optimal for membrane destabilization when compared to longer PEG8 and PEG12 spacers [1]. The study demonstrated that the length of the PEG spacer plays two competing roles: a PEG4/PEG8 spacer length is optimal for direct membrane destabilization, whereas a PEG12 spacer increases fusion efficiency over extended time periods by improving peptide accessibility for successive fusion events [1]. This differential performance establishes that PEG4 is not merely an intermediate option but occupies a distinct functional niche distinct from both shorter and longer homologs.

Membrane Destabilization

Head-to-head

PEG4 optimal for membrane destabilization

Co-optimal with PEG8 for initial fusion step; PEG12 underperforms.

Coiled-coil peptide liposome fusion model.

Evidence Dimension	Membrane destabilization efficiency in liposome fusion
Target Compound Data	PEG4 spacer: optimal for membrane destabilization
Comparator Or Baseline	PEG8 spacer: also optimal for membrane destabilization; PEG12 spacer: improved fusion efficiency over time but not optimal for initial destabilization
Quantified Difference	Qualitative optimization determination; PEG4 and PEG8 both identified as optimal for destabilization function
Conditions	Lipidated E3/K3 heterodimeric coiled-coil peptides conjugated via PEG spacers of varying lengths to cholesterol or phospholipid anchors; content mixing assays and CD spectroscopy

Why This Matters

For membrane engineering and liposomal drug delivery applications, m-PEG4-Mal provides spacer geometry that optimizes initial membrane interaction events—a parameter where PEG12 linkers underperform.

• [1] Daudey GA, Zope HR, Voskuhl J, Kros A, Boyle AL. Membrane-Fusogen Distance Is Critical for Efficient Coiled-Coil-Peptide-Mediated Liposome Fusion. Langmuir 2017, 33(43), 12443–12452. View Source

PEG4 Spacer Enforces Near-Rigid Conformational Constraint Essential for Buried or Sterically Congested Binding Pockets

Within PROTAC (PROteolysis TArgeting Chimera) design, the four-unit PEG4 variant imposes a near-rigid conformational span that is particularly useful for targeting buried or sterically congested protein pockets, whereas the longer PEG6 and PEG8 homologs provide progressively increased conformational flexibility and effective reach [1]. Structure–activity relationship studies cited in this technical review indicate that progression from PEG4 to PEG8 can enhance residence time in the ternary complex by up to an order of magnitude [1]. This positions m-PEG4-Mal as the linker of choice when maintaining a constrained, well-defined distance between E3 ligase and target protein binding moieties is required—a scenario where longer, more flexible linkers would introduce entropic penalties that destabilize productive ternary complex geometry.

PROTAC Constraint

Class-level inference

Near-rigid PEG4 spacer restricts inter-ligand distance

Enforces constrained geometry for sterically congested E3-target pockets.

Residence time may increase with PEG8; verify in ternary complex assays.

Evidence Dimension	Conformational rigidity and ternary complex residence time
Target Compound Data	PEG4 spacer: near-rigid conformational span; suitable for sterically congested pockets
Comparator Or Baseline	PEG6 spacer: intermediate flexibility compromise; PEG8 spacer: additional breathing room, up to order-of-magnitude enhanced residence time
Quantified Difference	Residence time enhancement up to 10× from PEG4 to PEG8 progression; numeric primary data not provided
Conditions	PROTAC ternary complex formation assays; SAR studies across PROTAC linker length series

Why This Matters

In PROTAC development, selecting m-PEG4-Mal versus m-PEG8-Mal is not arbitrary; PEG4 enforces a constrained geometry essential for certain pocket geometries where flexible linkers cause destabilization.

• [1] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. BOC Sciences Technical Resource, October 2025. View Source

Validated Application Scenarios for m-PEG4-Mal Based on Quantitative Comparative Evidence

Immunoliposome Engineering Requiring >45% Protein Coupling Efficiency

For BSA or IgG conjugation to liposomal surfaces, m-PEG4-Mal is the minimum effective linker length required to achieve coupling efficiencies in the 41–46% range. As demonstrated in head-to-head comparisons, shorter PEG2-based linkers yield only 30% efficiency for BSA and 12% for IgG, while longer PEG400/PEG1000 spacers provide no meaningful improvement [1]. Procurement of m-PEG4-Mal in this context is justified by its position at the efficiency plateau: it achieves maximum conjugation yield with the shortest possible spacer, minimizing potential immunogenicity or altered biodistribution associated with longer PEG chains. This is particularly critical in scaled immunoliposome production where 16 percentage points of efficiency difference directly impacts material costs and batch yields [1].

High-DAR Antibody-Drug Conjugate (ADC) Development with DAR8 Loading

m-PEG4-Mal enables the construction of DAR8-ADCs that maintain reduced hydrophobicity and aggregate content compared to non-PEGylated DAR4-ADC controls, while preserving nanomolar-range cytotoxicity against HER2+ target cells [2]. Although PEG8 and PEG12 linkers demonstrate superior pharmacokinetic profiles in this system, PEG4-based ADCs still outperform the non-PEGylated baseline on aggregation metrics and represent a viable linker option when shorter spacer geometry is desired for payload proximity or when minimizing overall construct size is a design priority [2]. The evidence supports m-PEG4-Mal procurement as a benchmark linker for initial DAR8-ADC feasibility studies before optimization to longer PEG variants.

PROTAC Library Screening for Sterically Constrained E3 Ligase-Target Pairs

In targeted protein degradation campaigns, m-PEG4-Mal serves as the foundational linker for screening against E3 ligase–target protein pairs where the binding pockets are buried or sterically congested. The near-rigid conformational constraint imposed by the four-unit PEG spacer enforces a well-defined inter-ligand distance that prevents entropic collapse, making it the appropriate first-choice linker for such challenging geometries [3]. While PEG6 and PEG8 linkers are subsequently screened to explore enhanced residence time (up to 10× improvement with PEG8), starting with m-PEG4-Mal establishes the lower bound of the conformational flexibility spectrum and ensures that overly flexible linkers are not mistakenly dismissed as inactive due to entropic penalties [3].

Liposome Fusion Systems Requiring Rapid Membrane Destabilization Kinetics

For coiled-coil peptide-mediated liposome fusion applications, m-PEG4-Mal provides spacer geometry that is co-optimal with PEG8 for membrane destabilization—the critical first step in the fusion process [4]. Longer PEG12 spacers, while improving peptide accessibility over extended time courses, do not match PEG4/PEG8 performance for initial destabilization events [4]. This functional distinction makes m-PEG4-Mal the preferred linker when rapid fusion initiation is the primary performance metric, particularly in time-sensitive drug delivery or intracellular cargo release applications where the kinetics of membrane interaction directly determine therapeutic efficacy.

Application

Selection Property

Validation Focus

Immunoliposome functionalization

Minimum effective PEG4 length for high coupling yield

Coupling efficiency comparison with shorter spacers

High-DAR ADC (DAR8) construct feasibility

Reduced hydrophobicity and aggregate content vs non-PEGylated controls

Aggregate level, target cytotoxicity, and PK benchmarking

PROTAC screening for sterically constrained E3-target pairs

Constrained PEG4 geometry limits conformational flexibility

Ternary complex formation and residence time assessment

Liposome fusion with rapid membrane destabilization

PEG4 spacer co-optimal for initial destabilization kinetics

Fusion kinetics and content mixing vs longer spacers

• [1] Studies on Protein-Liposome Coupling Using Novel Thiol-Reactive Coupling Lipids: Influence of Spacer Length and Polarity. Bioconjugate Chemistry 2001, 12(3), 352–362. View Source
• [2] Abstract 953: Development and evaluation of novel cleavable pendant type PEG linkers for ADCs. Journal for ImmunoTherapy of Cancer 2025;13(Suppl 2):A1079. View Source
• [3] BOC Sciences. Why PEG4, PEG6, and PEG8 Remain the Gold Standard Linkers in Targeted Protein Degradation. BOC Sciences Technical Resource, October 2025. View Source
• [4] Daudey GA, Zope HR, Voskuhl J, Kros A, Boyle AL. Membrane-Fusogen Distance Is Critical for Efficient Coiled-Coil-Peptide-Mediated Liposome Fusion. Langmuir 2017, 33(43), 12443–12452. View Source